![molecular formula C15H16O4 B1262741 Phyllostoxin](/img/structure/B1262741.png)
Phyllostoxin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phyllostoxin is a natural product found in Phyllosticta cirsii with data available.
Scientific Research Applications
Biocontrol Agent for Weed Management
Phyllostoxin has been identified as a bioactive metabolite produced by the fungal pathogen Phyllosticta cirsii. This pathogen, isolated from diseased Cirsium arvense leaves, has potential as a biocontrol agent for this noxious perennial weed. Phyllostoxin exhibits significant phytotoxicity, causing rapid and extensive necrosis on Cirsium arvense leaves. This finding supports the exploration of phyllostoxin as a natural herbicide, leveraging the biocontrol properties of weed fungal pathogens (Evidente et al., 2008).
Phyllosphere Microbiology
While not directly related to phyllostoxin, research in the phyllosphere microbiology field is relevant due to the potential interactions of such compounds with plant-associated microorganisms. Studies have focused on the adaptation and biocontrol factors of phyllosphere microorganisms, their roles in plant health, and the mechanisms of microbial biocontrol in this environment. This research area could provide insights into how compounds like phyllostoxin interact within the plant ecosystem (Legein et al., 2020).
Fungal Phytotoxins and Biosynthesis
The structural revision and biosynthesis of related fungal phytotoxins, such as phyllostictines, have been studied, providing a deeper understanding of these compounds. Understanding the biosynthesis pathways and structural characteristics of similar toxins can offer valuable insights into the potential applications and mechanisms of phyllostoxin (Trenti & Cox, 2017).
Impact on Bacterial Communities
Research into the impact of various treatments, including fungicides, on bacterial communities in the phyllosphere, where phyllostoxin might be applied, reveals insights into ecological balances. Understanding how such compounds affect microbial communities is crucial for evaluating their broader environmental impacts and ensuring sustainable agricultural practices (Gu et al., 2010).
Phyllosphere Microbiota Resilience
Studies on the resilience of natural phyllosphere microbiota to various treatments, including pesticides and biocontrol agents, are relevant. This research highlights the adaptability of microbial communities in the phyllosphere and the minimal impact of certain treatments, which may include compounds like phyllostoxin (Perazzolli et al., 2014).
properties
Product Name |
Phyllostoxin |
---|---|
Molecular Formula |
C15H16O4 |
Molecular Weight |
260.28 g/mol |
IUPAC Name |
(3,7-dimethyl-8-oxo-7-propanoyl-2-bicyclo[4.2.0]octa-1(6),2,4-trienyl) acetate |
InChI |
InChI=1S/C15H16O4/c1-5-11(17)15(4)10-7-6-8(2)13(19-9(3)16)12(10)14(15)18/h6-7H,5H2,1-4H3 |
InChI Key |
DILARCNLBXHZHH-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1(C2=C(C1=O)C(=C(C=C2)C)OC(=O)C)C |
synonyms |
phyllostoxin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.